2-(6-bromo-2-methoxy-1-naphthyl)-N-ethylacetamide

• IUPAC Name: 2-(6-bromo-2-methoxynaphthalen-1-yl)-N-ethylacetamide
• InChI: InChI=1S/C15H16BrNO2/c1-3-17-15(18)9-13-12-6-5-11(16)8-10(12)4-7-14(13)19-2/h4-8H,3,9H2,1-2H3,(H,17,18)
• InChI Key: HTCBVVCNZBVWFQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1=C(C=CC2=C1C=CC(=C2)Br)OC
• Molecular Formula: C15H16BrNO2
• Molecular Weight: 322.20 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-(6-bromo-2-methoxy-1-naphthyl)-N-ethylacetamide often involves multiple steps including catalytic reactions, regioselective additions, and halogenation. A practical method for synthesizing a precursor, 2-(6-methoxy-2-naphthyl)propenoic acid, involves Pd-catalyzed ethynylation of 2-bromo-6-methoxynaphthalene, followed by regioselective addition of HX to the triple bond, Pd-catalyzed carbonylation, and alkaline hydrolysis (Hiyama et al., 1990). This method illustrates the complexity and the multi-step nature of synthesizing naphthyl-based compounds.

Molecular Structure Analysis

The molecular structure of compounds closely related to 2-(6-bromo-2-methoxy-1-naphthyl)-N-ethylacetamide has been studied using techniques such as single crystal X-ray diffraction. These studies reveal detailed information about the molecular conformation, crystal packing, and intermolecular interactions, which are crucial for understanding the compound's reactivity and properties (Kaur et al., 2012).

Chemical Reactions and Properties

The chemical reactivity of naphthyl-based compounds, including 2-(6-bromo-2-methoxy-1-naphthyl)-N-ethylacetamide, is significant for their potential applications. Such compounds often participate in conjugated addition reactions, demonstrating their utility in organic synthesis. The molecular structure influences their reactivity in biological and chemical systems, highlighting the importance of understanding these aspects for their application in synthesis and drug development (Kaur et al., 2012).

Physical Properties Analysis

The physical properties of naphthyl-based compounds are closely tied to their molecular structure. Crystallography studies offer insights into their solid-state characteristics, such as crystal packing and stability, which are influenced by weak intermolecular interactions. These properties are essential for the compound's solubility, stability, and overall behavior in various environments (Kaur et al., 2012).